Cas no 2770555-87-6 (tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate
• CAS No: 2770555-87-6
• MF: C₁₁H₂₁F₂NO₃
• MW: 253.286150693893
• CID: 5818530
• PubChem ID: 165992852
• Update Time: 2025-06-12

tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate
• 2770555-87-6
• EN300-7212601

• Inchi： 1S/C11H21F2NO3/c1-10(2,3)17-9(16)14(6)11(4,5)7(15)8(12)13/h7-8,15H,1-6H3
• InChI Key： SZCLRKBYQUQLFI-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)N(C)C(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 253.14894986g/mol
• Monoisotopic Mass: 253.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2770555-87-6)

The compound tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2770555-87-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and hydroxy functional groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its carbamate moiety and tert-butyl group contribute to enhanced stability and bioavailability.

In recent years, the demand for fluorinated compounds like tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate has surged due to their role in improving the metabolic stability and binding affinity of therapeutic agents. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules with tailored properties are essential. The compound's CAS No. 2770555-87-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the difluoro group and the protection of the hydroxy functionality, which are critical for achieving high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications.

One of the most discussed topics in the context of tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate is its potential role in green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the environmental impact of chemical production. This aligns with global initiatives such as the UN Sustainable Development Goals, which emphasize the importance of sustainable practices in the chemical industry.

Another area of interest is the compound's application in protease inhibitor development. Proteases are enzymes involved in numerous physiological processes, and their dysregulation is linked to various diseases. The carbamate group in tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate can act as a key pharmacophore, making it a promising candidate for the design of novel inhibitors. This has led to increased searches for CAS No. 2770555-87-6 in medicinal chemistry forums and patent databases.

In addition to its pharmaceutical applications, tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate is also being investigated for its potential use in agrochemicals. The difluoro moiety can enhance the bioactivity of pesticides and herbicides, offering improved efficacy and reduced environmental persistence. This is particularly relevant given the increasing focus on sustainable agriculture and the need for safer crop protection solutions.

The compound's stability under various conditions is another topic of interest. Studies have shown that tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate exhibits remarkable resistance to hydrolysis and oxidation, making it suitable for long-term storage and transport. This property is crucial for industrial-scale production and commercialization, where consistency and reliability are paramount.

As the scientific community continues to explore the potential of tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate, its CAS No. 2770555-87-6 remains a focal point in discussions about innovative chemical solutions. Whether in drug discovery, agrochemicals, or green chemistry, this compound exemplifies the intersection of molecular design and practical application, driving progress across multiple disciplines.